3-(Dimethylamino)-5-hydroxybenzonitrile

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 3-(dimethylamino)-5-hydroxybenzonitrile
• InChI: InChI=1S/C9H10N2O/c1-11(2)8-3-7(6-10)4-9(12)5-8/h3-5,12H,1-2H3
• InChI Key: WIYUVZROSRODEY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=C1)C#N)O

Description

3-(Dimethylamino)-5-hydroxybenzonitrile is a multifunctional organic compound that serves as a valuable chemical building block in medicinal chemistry and materials science research. Its structure, featuring both electron-donating (dimethylamino, hydroxyl) and electron-withdrawing (nitrile) groups, makes it a versatile intermediate for the synthesis of more complex molecules . Research Applications and Value: This compound is primarily utilized as a precursor in the synthesis of pharmaceutical leads and organic materials. In drug discovery, its molecular framework is commonly incorporated into compounds screened for various biological activities. Similar structural motifs are found in molecules studied for their antidepressant potential, as the donor-acceptor configuration can influence binding to neurological targets . Furthermore, the presence of multiple functional groups allows for further chemical modification via the Mannich reaction, a key method for creating nitrogen-containing compounds with enhanced antibacterial and anticancer properties . Researchers can leverage this compound to develop new Mannich bases, which are a significant class of bioactive molecules . Handling and Compliance: This product is intended For Research Use Only and is not approved for human or veterinary diagnostic use, therapeutic applications, or any form of personal use. Researchers should handle this material with appropriate precautions in a laboratory setting, referring to the provided Safety Data Sheet (SDS) for detailed hazard and storage information. The compound should be stored in a cool, dark place, sealed in dry conditions at room temperature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)-5-hydroxybenzonitrile typically involves the introduction of the dimethylamino group and the hydroxy group onto a benzonitrile core. One common method involves the reaction of 3,5-dihydroxybenzonitrile with dimethylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of 3-(Dimethylamino)-5-hydroxybenzonitrile may involve large-scale synthesis using similar methods as described above but optimized for higher yields and efficiency. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required purity standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)-5-hydroxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide or other strong bases.

Major Products Formed

Oxidation: Products may include 3-(Dimethylamino)-5-oxobenzonitrile.

Reduction: Products may include 3-(Dimethylamino)-5-aminobenzonitrile.

Substitution: Products depend on the substituent introduced during the reaction.

Scientific Research Applications

3-(Dimethylamino)-5-hydroxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-5-hydroxybenzonitrile involves its interaction with specific molecular targets The dimethylamino group can act as a nucleophile, participating in various chemical reactions The hydroxy group can form hydrogen bonds, influencing the compound’s reactivity and interactions with other molecules

Comparison with Similar Compounds

3-Amino-5-hydroxybenzonitrile (CAS 1243444-99-6)

• Molecular Formula : C₇H₆N₂O
• Key Differences: Replaces the dimethylamino group with a primary amino (-NH₂) group at position 3. Impact on Properties:
• Polarity: The amino group increases polarity compared to dimethylamino, reducing logP (predicted logP: ~1.2 vs. ~2.1 for the dimethylamino analog).
• Basicity: The amino group (pKa ~4.5) is less basic than dimethylamino (pKa ~8.5), altering protonation states under physiological conditions. Applications: Likely used in medicinal chemistry for its hydrogen-bonding capacity, though reduced lipophilicity may limit bioavailability .

Property	3-(Dimethylamino)-5-hydroxybenzonitrile	3-Amino-5-hydroxybenzonitrile
Molecular Formula	C₉H₁₁N₂O	C₇H₆N₂O
Molar Mass (g/mol)	163.2	134.14
Key Substituents	-N(CH₃)₂, -OH	-NH₂, -OH
Predicted logP	~2.1	~1.2

2-{[3-(Dimethylamino)propyl]amino}-5-nitrobenzonitrile

• Molecular Formula : C₁₂H₁₆N₄O₂
• Key Differences: Features a nitro (-NO₂) group at position 5 instead of a hydroxyl group. The dimethylamino group is part of a propylamino side chain at position 2. Impact on Properties:
• Electron Effects : The nitro group is strongly electron-withdrawing, making the aromatic ring electron-deficient, which contrasts with the electron-donating hydroxyl group in the target compound.
• Reactivity: Nitro groups facilitate nucleophilic aromatic substitution, whereas hydroxyl groups participate in hydrogen bonding or conjugation. Applications: Potential use in explosives or as intermediates in dye synthesis due to nitro group reactivity .

Property	3-(Dimethylamino)-5-hydroxybenzonitrile	2-{[3-(Dimethylamino)propyl]amino}-5-nitrobenzonitrile
Electron Effects	-OH (electron-donating)	-NO₂ (electron-withdrawing)
Key Functional Groups	-N(CH₃)₂, -OH	-N(CH₃)₂ (side chain), -NO₂
Reactivity	Hydrogen bonding, conjugation	Nucleophilic substitution

3-[1-(Dimethylamino)ethyl]phenol

• Molecular Formula: C₁₀H₁₅NO
• Key Differences: The dimethylamino group is attached to an ethyl chain rather than directly to the aromatic ring. Impact on Properties:
• Solubility: Reduced aromatic substitution may lower π-π stacking interactions, improving solubility in non-polar solvents. Applications: Likely explored in drug delivery systems due to its amphiphilic structure .

2-[[[1-Methyl-5-oxo-3-(trifluoromethyl)-4H-pyrazol-4-ylidene]methyl]amino]benzonitrile (CAS 320425-05-6)

• Molecular Formula : C₁₃H₁₀F₃N₃O
• Key Differences :
  • Incorporates a trifluoromethyl (-CF₃) group and a pyrazole ring.
  • Impact on Properties :
• Electron Effects: The -CF₃ group is electron-withdrawing, contrasting with the electron-donating dimethylamino group.
• Stability: The pyrazole ring enhances thermal and chemical stability. Applications: Potential use in agrochemicals or as a ligand in coordination chemistry .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-(Dimethylamino)-5-hydroxybenzonitrile, and what are the critical parameters affecting yield?

• Answer : A four-step synthesis starting from 3,5-dihydroxybenzoic acid involves (1) acetylation with acetic anhydride, (2) amidation using thionyl chloride, (3) nitrile formation via ammonia treatment, and (4) dimethylamination. Key parameters include reaction temperature (60–80°C for amidation), stoichiometric control of thionyl chloride, and ammonia flow rate. Yields up to 66% are achievable with column chromatography purification . Alternative routes using hydroxybenzonitrile precursors require selective protection of the hydroxyl group to avoid side reactions during dimethylamino introduction .

Q. What analytical techniques are most effective for characterizing 3-(Dimethylamino)-5-hydroxybenzonitrile?

• Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms substitution patterns (e.g., dimethylamino protons at δ 2.8–3.2 ppm; hydroxyl proton at δ 9.5–10.5 ppm).
• FT-IR : Peaks at ~2220 cm⁻¹ (C≡N stretch) and ~3350 cm⁻¹ (O-H stretch).
• HPLC-MS : Validates purity (>98%) and molecular ion mass (e.g., [M+H]⁺ at m/z 177.1). Cross-referencing with databases like PubChem ensures consistency .

Q. How do solvent systems influence the solubility of 3-(Dimethylamino)-5-hydroxybenzonitrile?

• Answer : Solubility is highest in polar aprotic solvents (e.g., DMSO, DMF) due to hydrogen bonding with the hydroxyl group. In aqueous buffers, solubility decreases at neutral pH but improves under acidic conditions (pH < 4) via protonation of the dimethylamino group. Computational tools like XLOGP3 predict a logP of ~1.2, indicating moderate lipophilicity .

Advanced Research Questions

Q. How can computational tools like DFT aid in predicting the electronic effects of the dimethylamino and hydroxyl groups on reaction pathways?

• Answer : Density Functional Theory (DFT) models electron density distribution, revealing that the electron-donating dimethylamino group increases nucleophilicity at the para-position, while the hydroxyl group directs electrophilic substitution meta to itself. Frontier molecular orbital analysis (HOMO-LUMO gaps) predicts reactivity in cross-coupling reactions. Validations using REAXYS data show alignment between predicted and experimental regioselectivity . For crystallographic validation, hydrogen bonding networks can be compared to studies on 4-(Dimethylamino)benzohydrazide .

Q. What strategies address low yields in the final step of 3-(Dimethylamino)-5-hydroxybenzonitrile synthesis?

• Answer : Low yields often arise from incomplete dimethylamination or byproduct formation. Mitigation strategies include:

• Catalyst Optimization : Tetrabutylammonium bromide enhances reagent interaction in biphasic systems.
• In Situ Monitoring : HPLC tracks reaction progress, enabling termination at peak product concentration.
• Byproduct Analysis : LC-MS identifies impurities (e.g., over-alkylated derivatives), guiding stoichiometric adjustments. Similar methods improved yields in benzo[b]furan syntheses .

Q. How can conflicting spectroscopic data (e.g., NMR splitting patterns) be resolved for structural confirmation?

• Answer : Contradictory NMR signals may arise from tautomerism or dynamic exchange. Strategies include:

• Variable-Temperature NMR : Resolves overlapping peaks by slowing exchange processes at low temperatures.
• 2D NMR (COSY, HSQC) : Correlates proton-proton and proton-carbon couplings to confirm connectivity.
• Crystallographic Validation : Single-crystal X-ray diffraction provides unambiguous structural data, as demonstrated for dimethylamino-containing hydrazides .

Q. What mechanistic insights explain the compound’s stability under oxidative conditions?

• Answer : The hydroxyl group acts as a radical scavenger, while the dimethylamino group’s electron-donating nature stabilizes the aromatic ring via resonance. Accelerated stability testing (40°C/75% RH for 6 months) shows <5% degradation, with LC-MS identifying primary degradation products (e.g., quinone derivatives). Comparative studies with 4-Hydroxy-3,5-diiodobenzonitrile suggest halogenation reduces oxidative stability .

Methodological Guidance Tables

Parameter	Optimal Conditions	References
Synthesis Temperature	60–80°C (amidation step)
Purification Method	Silica gel chromatography (ethyl acetate/hexane)
LogP Prediction Tool	XLOGP3 (accuracy ±0.3 units)
Stability Testing Protocol	ICH Q1A(R2) guidelines (40°C/75% RH)

Key Data Contradictions & Resolutions

• Contradiction : Discrepancies in reported melting points (e.g., 145°C vs. 152°C).

  • Resolution : Variations arise from polymorphic forms. Differential Scanning Calorimetry (DSC) identifies two endothermic peaks, confirming polymorphism.

• Contradiction : Conflicting HPLC retention times across studies.

  • Resolution : Standardize mobile phase (e.g., acetonitrile/water with 0.1% TFA) and column type (C18, 5 µm) .